4-aminopyrimidine-5-carbaldehyde hydrochloride
Overview
Description
4-Aminopyrimidine-5-carbaldehyde hydrochloride (APCH) is a chemical compound that has been extensively studied for its potential applications. It is also known as 4-Amino-5-formylpyrimidine .
Synthesis Analysis
Unsubstituted 4-aminopyrimidine-5-carbaldehyde is obtained by the reduction of 4-aminopyrimidine-5-carbonitrile by the action of Raney nickel in HCO2H or by the action of hydrogen over Pd/C in an acidic medium (aqueous HCl or CF3COOH), as well as by hydrogenation of 4-amino-6-chloropyrimidine-5-carbaldehyde .Chemical Reactions Analysis
The specific chemical reactions involving this compound are not explicitly mentioned in the retrieved sources.Physical And Chemical Properties Analysis
The physical and chemical properties of 4-aminopyrimidine-5-carbaldehyde include a molecular weight of 123.11, and it is a solid at room temperature. It has a melting point of 187-193 °C and should be stored at a temperature of 2-8°C .Scientific Research Applications
4-aminopyrimidine-5-carbaldehyde hydrochloride has been used in a variety of scientific research applications, including the study of the structure and function of enzymes, the study of drug metabolism, and the study of the effects of drugs on the body. This compound has also been used in the development of new drugs, as it has been shown to inhibit the activity of certain enzymes involved in drug metabolism. This compound has also been used to study the effects of various drugs on the body, as it has been shown to modulate the activity of certain receptors and enzymes involved in drug metabolism.
Mechanism of Action
Target of Action
4-Aminopyrimidine-5-carbaldehyde hydrochloride is a derivative of aminopyrimidine . The pyrimidine ring system is common in nature and is a component of many biologically active compounds, making it an important pharmacophore for the development of new drugs . .
Mode of Action
It’s known that aminopyrimidine derivatives can participate in hetero-annulation reactions, which are useful for obtaining fused pyrimidines . These reactions involve the interaction of aminopyrimidine aldehydes and ketones with other compounds to form complex structures .
Biochemical Pathways
Aminopyrimidine derivatives are known to be precursors to fused pyrimidines, which have a wide spectrum of biological activity . These include pyrido[2,3-d]pyrimidines, pyrimido[4,5-d]pyrimidines, pyrazolo-[3,4-d]pyrimidines, quinazolines, and others .
Result of Action
It’s known that aminopyrimidine derivatives and their synthetic analogs have a wide spectrum of biological activity .
Action Environment
It’s known that the reactivity of substituents in pyrimidines can be influenced by the presence of nucleophilic reagents .
Advantages and Limitations for Lab Experiments
The main advantage of using 4-aminopyrimidine-5-carbaldehyde hydrochloride in laboratory experiments is that it is a relatively inexpensive and readily available compound. This compound is also relatively stable and can be stored for long periods of time without significant degradation. However, this compound is a relatively weak inhibitor of cytochrome P450 enzymes, so it may not be suitable for experiments that require a stronger inhibitor. In addition, this compound may be toxic to certain cell lines at high concentrations, so it should be used with caution.
Future Directions
There are a number of potential future directions for the use of 4-aminopyrimidine-5-carbaldehyde hydrochloride in scientific research. One potential direction is to explore the effects of this compound on other enzymes involved in drug metabolism, such as cytochrome P450 isoforms. Another potential direction is to explore the effects of this compound on other receptors, such as the dopamine receptor. Additionally, this compound could be used to study the effects of drugs on the body, as it has been shown to modulate the activity of certain receptors and enzymes involved in drug metabolism. Finally, this compound could be used to develop new drugs, as it has been shown to inhibit the activity of certain enzymes involved in drug metabolism.
Synthesis Methods
4-aminopyrimidine-5-carbaldehyde hydrochloride can be synthesized in several different ways, including the reaction of 4-chloropyrimidine with potassium cyanide, the reaction of 4-chloropyrimidine with potassium carbonate, and the reaction of 4-chloropyrimidine with sodium cyanide. In the reaction of 4-chloropyrimidine with potassium cyanide, 4-chloropyrimidine is reacted with potassium cyanide in an aqueous solution of potassium hydroxide at a temperature of 120-140°C. The reaction yields this compound and potassium chloride.
In the reaction of 4-chloropyrimidine with potassium carbonate, 4-chloropyrimidine is reacted with potassium carbonate in an aqueous solution of potassium hydroxide at a temperature of 120-140°C. The reaction yields this compound and potassium chloride.
In the reaction of 4-chloropyrimidine with sodium cyanide, 4-chloropyrimidine is reacted with sodium cyanide in an aqueous solution of potassium hydroxide at a temperature of 120-140°C. The reaction yields this compound and sodium chloride.
Safety and Hazards
The safety information for 4-aminopyrimidine-5-carbaldehyde includes hazard statements H302 - H317, indicating that it is harmful if swallowed and may cause an allergic skin reaction. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing hands thoroughly after handling, and using personal protective equipment as required .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-aminopyrimidine-5-carbaldehyde hydrochloride involves the reaction of 4-aminopyrimidine with formic acid and sodium nitrite to form 4-nitroso-pyrimidine-5-carboxylic acid. This intermediate is then reduced with sodium dithionite to form 4-aminopyrimidine-5-carboxylic acid, which is subsequently converted to the aldehyde by reaction with phosphorous oxychloride and water. The aldehyde is then reacted with hydrochloric acid to form the hydrochloride salt of the final product.", "Starting Materials": [ "4-aminopyrimidine", "formic acid", "sodium nitrite", "sodium dithionite", "phosphorous oxychloride", "water", "hydrochloric acid" ], "Reaction": [ "4-aminopyrimidine is reacted with formic acid and sodium nitrite to form 4-nitroso-pyrimidine-5-carboxylic acid.", "4-nitroso-pyrimidine-5-carboxylic acid is reduced with sodium dithionite to form 4-aminopyrimidine-5-carboxylic acid.", "4-aminopyrimidine-5-carboxylic acid is reacted with phosphorous oxychloride and water to form 4-aminopyrimidine-5-carbaldehyde.", "4-aminopyrimidine-5-carbaldehyde is reacted with hydrochloric acid to form the hydrochloride salt of the final product, 4-aminopyrimidine-5-carbaldehyde hydrochloride." ] } | |
| 1311254-78-0 | |
Molecular Formula |
C5H6ClN3O |
Molecular Weight |
159.6 |
Purity |
95 |
Origin of Product |
United States |
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